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Compound of Interest

Compound Name: Disperse blue 102

Introduction

Disperse Blue 102 is a synthetic dye commonly used to color polyester fibers. In forensic
science, the analysis of textile fibers is a crucial aspect of trace evidence examination, capable
of linking a suspect to a crime scene or a victim. The identification of the specific dye used on a
fiber can significantly enhance the evidential value of fiber comparisons. This document
provides detailed application notes and protocols for the forensic examination of single
polyester fibers dyed with Disperse Blue 102. The methodologies outlined herein are intended
for researchers, scientists, and forensic professionals.

Application Notes

The forensic analysis of fibers dyed with Disperse Blue 102 typically involves a multi-step
process that begins with the microscopic examination of the fiber, followed by dye extraction
and subsequent analysis using chromatographic and spectroscopic techniques. The primary
goal is to identify the dye and compare it to a known sample. Given that Disperse Blue 102 is
a disperse dye, it is insoluble in water and is held within the polyester fiber matrix by physical
forces, which dictates the choice of extraction solvents.

The selection of an appropriate analytical technique is critical and often depends on the size of
the fiber sample. For single, millimeter-length fibers, highly sensitive methods such as Ultra-

Performance Liquid Chromatography coupled with tandem mass spectrometry (UPLC-MS/MS)
are required. Microspectrophotometry (MSP) is a non-destructive technique that can be used to
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analyze the color of the fiber before the more destructive extraction-based methods are
employed.

Experimental Protocols
1. Microspectrophotometry (MSP) of a Single Fiber

This non-destructive technique is used to obtain the absorption spectrum of the dye within the
fiber, providing information about its color.

Protocol:

o Sample Preparation: Mount a single fiber on a clean microscope slide. A mounting medium
with a refractive index close to that of the fiber can be used to reduce light scattering.

 Instrumentation: Use a microspectrophotometer equipped with a visible light source and a
spectrophotometer.

o Data Acquisition:
o Obtain a background spectrum from a clear area of the slide.

o Focus on the fiber and acquire the transmission or absorbance spectrum over a
wavelength range of approximately 400-700 nm.

o Multiple spectra should be taken along the length of the fiber to assess color consistency.

o Data Analysis: Compare the obtained spectrum with that of a known reference fiber dyed
with Disperse Blue 102.

2. Extraction of Disperse Blue 102 from a Single Polyester Fiber

The choice of solvent is critical for efficient dye extraction. Several solvents have been shown
to be effective for disperse dyes.

Protocol:
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o Sample Preparation: Place a single polyester fiber (typically 1-5 mm in length) into a clean
micro-vial or a sealed capillary tube.

» Solvent Addition: Add a small volume (e.g., 20-50 pL) of an appropriate extraction solvent.
Common solvents for disperse dyes include:

Chlorobenzene

[e]

o

Dimethylformamide (DMF)

[¢]

A mixture of pyridine and water (e.qg., 4:3 v/v)

Methanol

[e]

o Extraction:

o Seal the container to prevent solvent evaporation.

o Heat the sample in a heating block or oven at a temperature appropriate for the solvent
(e.g., 100-130°C) for a set period (e.g., 30-60 minutes).

o Alternatively, ultrasonication can be used to aid extraction.
o Sample Recovery:
o After extraction, carefully remove the fiber from the solvent.
o Evaporate the solvent to dryness under a gentle stream of nitrogen.

o Reconstitute the dye residue in a small, known volume of a suitable solvent (e.qg.,
methanol or the initial mobile phase of the liquid chromatography system) for analysis.

3. UPLC-MS/MS Analysis of Disperse Blue 102 Extract

This is a highly sensitive and selective method for the identification and quantification of the
extracted dye.

Protocol:
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 Instrumentation: An Ultra-Performance Liquid Chromatography system coupled to a tandem
mass spectrometer (MS/MS) with an electrospray ionization (ESI) source.

o Chromatographic Conditions:

o Column: A reversed-phase column suitable for small molecule analysis (e.g., C18, 2.1 x 50
mm, 1.7 pum).

o Mobile Phase A: Water with 0.1% formic acid or an appropriate buffer.
o Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid.
o Gradient: A suitable gradient program to separate the dye from any co-extracted material.
o Flow Rate: A typical flow rate for a 2.1 mm ID column is 0.3-0.5 mL/min.
o Injection Volume: 1-5 pL.
e Mass Spectrometry Conditions:
o lonization Mode: Positive electrospray ionization (ESI+).

o Analysis Mode: Multiple Reaction Monitoring (MRM) for targeted analysis of Disperse
Blue 102. The precursor ion and one or more product ions should be monitored.

» Precursor lon (Q1): The protonated molecule of Disperse Blue 102 ([M+H]*).

» Product lons (Q3): Specific fragment ions generated by collision-induced dissociation
(CID) of the precursor ion.

e Data Analysis:

o Identify Disperse Blue 102 in the sample extract by comparing its retention time and the
ratio of the monitored MRM transitions to those of a known standard.

o Quantification can be performed by creating a calibration curve using standard solutions of
Disperse Blue 102.
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Data Presentation

Table 1. Physicochemical Properties of Disperse Blue 102

Property Value

CAS Number 12222-97-8
Molecular Formula C15H19Ns504S
Molecular Weight 365.41 g/mol

Table 2: UPLC-MS/MS Parameters for Disperse Blue 102

Parameter Value Reference
Retention Time (min) 4.33 [1]
Linearity Range (ng/mL) 0.5-200 [1]
r2 0.9985 [1]
Recovery at 10 ng/mL (%) 99.8 [1]
Recovery at 50 ng/mL (%) 97.5 [1]

Table 3: General Performance of Analytical Methods for Disperse Dyes

Parameter

UPLC-MSI/MS

Microspectrophotometry
(MSP)

Limit of Detection (LOD)

0.02 - 1.35 ng/mL (for a range

of disperse dyes)

Dependent on dye

concentration on fiber

Limit of Quantification (LOQ)

0.06 - 4.09 ng/mL (for a range

Not typically used for

of disperse dyes) quantification
Sample Requirement Single fiber (mm length) Single fiber
Destructive? Yes No
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Caption: Forensic fiber examination workflow.
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Caption: Disperse Blue 102 extraction protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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